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Compound of Interest

Compound Name: Hexadecanedioic acid-d28

Cat. No.: B12426326

Hexadecanedioic acid, also known as thapsic acid, is a dicarboxylic acid with the chemical
formula CieH300a4.[1][2][3] It plays a role as a human metabolite. Deuterium (3H or D) is a stable
isotope of hydrogen with an atomic weight approximately twice that of the common hydrogen
isotope, protium.[4][5][6] In hexadecanedioic acid-d28, twenty-eight of the hydrogen atoms
are replaced by deuterium atoms. This isotopic substitution is a powerful tool in various
research applications, including metabolic studies, reaction mechanism elucidation, and as
internal standards in mass spectrometry-based analyses.

Calculation of Molecular Weights

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The atomic weights of the relevant elements are provided in the table below.

Atomic and Molecular Weight Data
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Component Chemical Formula / Atomic/Molecular Weight
Symbol (u)

Carbon C ~12.011

Oxygen O ~15.999

Hydrogen (Protium) H ~1.008

Deuterium D orzH ~2.014[4][5]

Hexadecanedioic Acid C16H3004 ~286.41[1][3][7][8]

Hexadecanedioic Acid-d28 C16H2D2804 ~314.594

Experimental Protocol for Molecular Weight Calculation

The molecular weight of hexadecanedioic acid-d28 is calculated as follows:

Start with the molecular weight of the non-deuterated hexadecanedioic acid: 286.41 u.

Subtract the mass of the 28 hydrogen atoms that are replaced: 28 * 1.008 u = 28.224 u.

Add the mass of the 28 deuterium atoms that are substituted: 28 * 2.014 u = 56.392 u.

Calculate the final molecular weight: 286.41 u - 28.224 u + 56.392 u = 314.588 u.

Note: The calculated value may slightly differ from the one in the table due to rounding of
atomic weights.

Visualization of the Molecular Relationship

The following diagram illustrates the relationship between the native compound, the isotopic
label, and the resulting deuterated compound, along with their respective molecular weights.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://www.ciaaw.org/hydrogen.htm
https://www.accessscience.com/highwire_display/entity_view/node/634523/focus_view
https://en.wikipedia.org/wiki/Oxygen
https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/product/b12426326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N )

Starting Compound Isotopic Label

. \ 2N ] 4

kotopic Substitution/
%Resulting ompound )

Hexadecanedioic Acid-d28
C16H2D2804
MW: ~314.594 u

Click to download full resolution via product page

Caption: Molecular relationship of Hexadecanedioic Acid and its deuterated form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Deuterated Analog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12426326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

